Cas no 1807025-82-6 (4-Bromo-2-fluoro-3-nitrobenzoic acid)
4-Bromo-2-fluoro-3-nitrobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-2-fluoro-3-nitrobenzoic acid
-
- Inchi: 1S/C7H3BrFNO4/c8-4-2-1-3(7(11)12)5(9)6(4)10(13)14/h1-2H,(H,11,12)
- InChI Key: VHVZJUGOZVJLBB-UHFFFAOYSA-N
- SMILES: BrC1C=CC(C(=O)O)=C(C=1[N+](=O)[O-])F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 257
- XLogP3: 2.1
- Topological Polar Surface Area: 83.1
4-Bromo-2-fluoro-3-nitrobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013017925-250mg |
4-Bromo-2-fluoro-3-nitrobenzoic acid |
1807025-82-6 | 97% | 250mg |
504.00 USD | 2021-06-25 | |
| Alichem | A013017925-500mg |
4-Bromo-2-fluoro-3-nitrobenzoic acid |
1807025-82-6 | 97% | 500mg |
823.15 USD | 2021-06-25 | |
| Alichem | A013017925-1g |
4-Bromo-2-fluoro-3-nitrobenzoic acid |
1807025-82-6 | 97% | 1g |
1,504.90 USD | 2021-06-25 | |
| A2B Chem LLC | BA03885-1g |
4-Bromo-2-fluoro-3-nitrobenzoic acid |
1807025-82-6 | 96% | 1g |
$499.00 | 2024-04-20 | |
| A2B Chem LLC | BA03885-5g |
4-Bromo-2-fluoro-3-nitrobenzoic acid |
1807025-82-6 | 96% | 5g |
$1479.00 | 2024-04-20 |
4-Bromo-2-fluoro-3-nitrobenzoic acid Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on 4-Bromo-2-fluoro-3-nitrobenzoic acid
Introduction to 4-Bromo-2-fluoro-3-nitrobenzoic acid (CAS No. 1807025-82-6)
4-Bromo-2-fluoro-3-nitrobenzoic acid, identified by its Chemical Abstracts Service (CAS) number 1807025-82-6, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This benzoic acid derivative features a unique structural configuration, incorporating both bromine and fluorine substituents along with a nitro group, which endows it with distinct chemical properties and reactivity. The presence of these functional groups makes it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.
The compound’s molecular structure, characterized by a benzene ring substituted at the 4-position with a bromine atom, the 2-position with a fluorine atom, and the 3-position with a nitro group, contributes to its versatility in chemical transformations. These substitutions enhance its utility as a building block in organic synthesis, enabling the construction of more complex scaffolds through various coupling reactions, such as Suzuki-Miyaura cross-coupling, Buchwald-Hartwig amination, and other palladium-catalyzed processes. The nitro group, in particular, can be reduced to an amine or converted into other functional groups like azides or hydrazines, further expanding its synthetic potential.
In recent years, 4-Bromo-2-fluoro-3-nitrobenzoic acid has been extensively studied for its applications in drug discovery and development. Its structural features make it an attractive candidate for designing molecules with enhanced binding affinity and selectivity towards biological targets. For instance, researchers have explored its use in the synthesis of inhibitors targeting enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). The bromine and fluorine atoms introduce hydrophobic interactions and modulate electronic properties, which can be crucial for optimizing pharmacokinetic profiles.
Moreover, the compound has found utility in the preparation of fluorescent probes and imaging agents. The combination of electron-withdrawing groups like the nitro group and halogens enhances the photophysical properties of benzoic acid derivatives, making them suitable for applications in cellular imaging and biosensing. Recent studies have demonstrated its incorporation into probes designed for detecting reactive oxygen species (ROS) and other biomarkers relevant to oxidative stress-related diseases.
The pharmaceutical industry has also leveraged 4-Bromo-2-fluoro-3-nitrobenzoic acid in the development of small-molecule drugs targeting neurological disorders. Its scaffold has been modified to create analogs with potential neuroprotective effects, including compounds that interact with GABA receptors or inhibit enzymes involved in neurodegeneration. The fluorine atom’s role in modulating metabolic stability has been particularly noted, as it can influence the bioavailability of drug candidates.
From a synthetic chemistry perspective, 4-Bromo-2-fluoro-3-nitrobenzoic acid serves as a versatile precursor for accessing more complex heterocyclic compounds. Researchers have utilized it to construct fused rings systems such as quinolines and benzothiazoles by employing cyclization reactions or transition-metal-catalyzed intramolecular coupling strategies. These heterocycles are known to exhibit diverse biological activities, including antimicrobial, antiviral, and anticancer properties.
The compound’s reactivity also makes it valuable in materials science applications. For example, it has been employed in the synthesis of organic semiconductors and conductive polymers due to its ability to form stable radicals upon reduction. These radicals can contribute to charge transport properties in electronic devices, making 4-Bromo-2-fluoro-3-nitrobenzoic acid relevant beyond traditional pharmaceutical applications.
Recent advancements in green chemistry have prompted investigations into sustainable synthetic routes for 4-Bromo-2-fluoro-3-nitrobenzoic acid production. Researchers are exploring catalytic methods that minimize waste and energy consumption while maintaining high yields. Such efforts align with global trends toward environmentally friendly chemical processes and highlight the compound’s importance not only as a synthetic intermediate but also as a model system for developing greener methodologies.
In summary,4-Bromo-2-fluoro-3-nitrobenzoic acid (CAS No. 1807025-82-6) is a multifaceted compound with broad applications across medicinal chemistry, materials science, and biotechnology. Its unique structural features enable diverse chemical modifications, making it indispensable in drug discovery pipelines targeting various diseases. As research continues to uncover new synthetic strategies and biological functions associated with this benzoic acid derivative,4-Bromo-2-fluoro-3-nitrobenzoic acid is poised to remain a cornerstone in innovative chemical synthesis and therapeutic development.
1807025-82-6 (4-Bromo-2-fluoro-3-nitrobenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)